Cas no 689219-56-5 (Octanoic acid, (2R)-2,3-bis(octyloxy)propyl ester)
689219-56-5 structure
Product Name:Octanoic acid, (2R)-2,3-bis(octyloxy)propyl ester
CAS No:689219-56-5
MF:C27H54O4
MW:442.715269565582
CID:1731128
Update Time:2024-11-18
Octanoic acid, (2R)-2,3-bis(octyloxy)propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, (2R)-2,3-bis(octyloxy)propyl ester
-
- Inchi: 1S/C27H54O4/c1-4-7-10-13-16-19-22-29-24-26(30-23-20-17-14-11-8-5-2)25-31-27(28)21-18-15-12-9-6-3/h26H,4-25H2,1-3H3/t26-/m1/s1
- InChI Key: ITPIDHLPXXEPTN-AREMUKBSSA-N
- SMILES: C(OC[C@H](OCCCCCCCC)COCCCCCCCC)(=O)CCCCCCC
Computed Properties
- Exact Mass: 442.40242
Experimental Properties
- Density: 0.902±0.06 g/cm3(Predicted)
- Boiling Point: 508.8±35.0 °C(Predicted)
- PSA: 44.76
Octanoic acid, (2R)-2,3-bis(octyloxy)propyl ester Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
689219-56-5 (Octanoic acid, (2R)-2,3-bis(octyloxy)propyl ester) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk